Methyl 2-bromo-5-(1-(hydroxyimino)ethyl)benzoate

• CAS No.: 1263287-74-6
• Molecular Formula: C10H10BrNO3
• Molecular Weight: 272.09 g/mol
• IUPAC Name: methyl 2-bromo-5-[(Z)-N-hydroxy-C-methylcarbonimidoyl]benzoate
• InChI: InChI=1S/C10H10BrNO3/c1-6(12-14)7-3-4-9(11)8(5-7)10(13)15-2/h3-5,14H,1-2H3/b12-6-
• InChI Key: WSJSKOYCNUEGNJ-SDQBBNPISA-N
• Isomeric SMILES: C/C(=N/O)/C1=CC(=C(C=C1)Br)C(=O)OC
• SMILES: CC(=NO)C1=CC(=C(C=C1)Br)C(=O)OC

Description

“Methyl 2-bromo-5-(1-(hydroxyimino)ethyl)benzoate” is a chemical compound with the molecular formula C10H10BrNO3. It is a derivative of benzoic acid, specifically a methyl ester.

Molecular Structure Analysis

The molecular structure of this compound can be represented by its IUPAC Standard InChI: InChI=1S/C8H7BrO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,1H3. This structure indicates that the compound contains a bromine atom attached to the second carbon of the benzoic acid derivative.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not detailed in the literature, benzylic halides like this compound typically react via an SN1 pathway, via the resonance-stabilized carbocation.

Safety and Hazards

This compound may cause skin and eye irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area. In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish it.